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Compound of Interest

Compound Name: 1-Bromodecane-9,9,10,10,10-d5

CAS No.: 1219802-02-4

Cat. No.: B1142645

Get Quote

Physicochemical Characterization, Synthesis
Strategy, and Metabolic Applications
Executive Summary
1-Bromodecane-9,9,10,10,10-d5 is a site-specifically deuterated alkyl halide widely utilized in

metabolic stability profiling and as an internal standard in quantitative mass spectrometry. By

substituting the terminal ethyl group (

) with a perdeuterated ethyl group (

), researchers can exploit the Deuterium Kinetic Isotope Effect (DKIE) to block

and

oxidation pathways without altering the molecule's steric or electronic binding properties.

This guide provides the definitive molecular weight calculations, a modular synthesis protocol

via copper-catalyzed cross-coupling, and the rationale for its use in blocking cytochrome P450-

mediated clearance.
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Part 1: Physicochemical Characterization
Accurate molecular weight determination is critical for stoichiometry in synthesis and

establishing mass-to-charge (

) ratios in mass spectrometry. Unlike standard chemical inventory management which relies on
average atomic mass, analytical applications require precise monoisotopic masses.

Chemical Formula:

Table 1: Molecular Weight Specifications
Parameter Value Context

Average Molecular Weight 226.21 g/mol
For molarity calculations and

bulk weighing.

Monoisotopic Mass (

)
225.1135 Da

Primary peak for MS

quantification.

Monoisotopic Mass (

)
227.1115 Da

Secondary isotope peak

(approx. 1:1 ratio).

Isotopic Enrichment D
Required to prevent "M-1"

signal overlap.

Appearance Colorless Liquid Density

Critical Note: The mass shift of +5.03 Da relative to the unlabeled congener (

) provides a distinct spectral window, ensuring zero cross-talk in LC-MS/MS assays

when used as an Internal Standard (IS).

Part 2: Strategic Applications in Drug Development
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The specific labeling of the C9 and C10 positions is not arbitrary; it is a strategic design to

modulate metabolic stability.

The "Metabolic Switch" Mechanism
Long-chain alkyl groups are primary targets for Cytochrome P450 enzymes (specifically CYP4A

and CYP4F subfamilies), which initiate oxidation at the terminal (

) or penultimate (

) carbons.

Mechanism: The C-D bond is shorter and stronger than the C-H bond due to a lower zero-

point vibrational energy (ZPVE).[1]

Result: Breaking the C-D bond requires significantly higher activation energy. If C-H bond

cleavage is the rate-determining step (RDS), substituting H with D reduces the reaction rate (

) by a factor of 6–10.[2]

Outcome: This "Metabolic Switch" forces the enzyme to abandon the alkyl chain or

metabolize a different, less favorable site, potentially increasing the drug's half-life (

).
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Figure 1: Mechanism of metabolic stabilization via Deuterium Kinetic Isotope Effect (DKIE) at

the

-position.

Part 3: Synthesis & Purification Protocol
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To ensure the integrity of the isotopic label at positions 9 and 10, a convergent cross-coupling

strategy is superior to linear elongation. This method minimizes isotopic scrambling (H/D

exchange) that can occur during harsh reduction steps.

Target: 1-Bromodecane-9,9,10,10,10-d5 Strategy: Copper-catalyzed coupling of a C8-dihalide

with a d5-ethyl Grignard reagent.

Reagents Required[3][4][5][6]
1-Bromo-8-chlorooctane (C8 Backbone)

Bromoethane-d5 (

)

Magnesium turnings (Mg)

Dilithium tetrachlorocuprate (

) - Catalyst

Sodium Bromide (NaBr) - For Finkelstein exchange

Step-by-Step Workflow
Step 1: Preparation of Ethyl-d5-magnesium Bromide

Activate Mg turnings (1.1 eq) in anhydrous THF under Argon.

Add Bromoethane-d5 dropwise at 0°C to control the exotherm.

Stir for 1 hour to generate the Grignard reagent (

).

Step 2: Cross-Coupling (Kochi-Schlosser Coupling) Rationale: This effectively snaps the d5-tail

onto the C8 chain without disturbing the chloro-terminus.

Dissolve 1-Bromo-8-chlorooctane (1.0 eq) in THF.
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Add

catalyst (0.03 eq) (0.1M in THF).

Cool to -78°C.

Slowly add the

solution prepared in Step 1.

Allow to warm to room temperature (RT) and stir for 12 hours.

Quench: Saturated

.

Isolate: Extract with hexanes, dry over

, and concentrate.

Intermediate: 1-Chloro-decane-9,9,10,10,10-d5.

Step 3: Halogen Exchange (Finkelstein Reaction) Rationale: Converting the chloro-alkane to

the desired bromo-alkane.

Dissolve the chloro-intermediate in 2-butanone (MEK).

Add NaBr (5.0 eq) (Excess drives the equilibrium).

Reflux for 24–48 hours.

Filter off the NaCl precipitate.

Distill the product under reduced pressure to obtain pure 1-Bromodecane-d5.
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Figure 2: Retrosynthetic analysis and forward synthesis of the target molecule.

Part 4: Analytical Validation (Self-Validating Systems)
Trustworthiness in isotope chemistry relies on proving the label is where you claim it is.

1. Proton NMR (
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-NMR)
Standard 1-Bromodecane: Shows a triplet at

ppm (terminal methyl) and a multiplet at

ppm (methylene chain).

d5-Analog: The triplet at 0.88 ppm must be completely absent. The integration of the bulk

methylene region should be reduced by exactly 2 protons (corresponding to C9).

Validation: If the triplet remains, the coupling failed or the starting material was unlabeled.

2. Mass Spectrometry (GC-MS)
Method: Electron Impact (EI).

Expectation:

Parent Ion (

): Peaks at

225 and 227 (

).

Fragmentation: The loss of the ethyl group (

in unlabeled) should shift to

(loss of

).

Purity Check: Absence of

220/222 indicates no d0 contamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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